Cas no 27018-76-4 (1-benzyl-1H-indole-3-carboxylic acid)

1-benzyl-1H-indole-3-carboxylic acid structure
27018-76-4 structure
Product Name:1-benzyl-1H-indole-3-carboxylic acid
CAS No:27018-76-4
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00057094
CID:53057
PubChem ID:33671
Update Time:2025-04-18

1-benzyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylindole-3-carboxylic acid
    • 1-Benzyl-1H-indole-3-carboxylic acid
    • 1-(phenylmethyl)-1H-indole-3-carboxylic acid
    • 1-benzyl-indole-3-carboxylic acid
    • INDOLE-3-CARBOXYLIC ACID,1-BENZYL
    • N-benzylindole-3-carboxylic acid
    • 1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-
    • INDOLE-3-CARBOXYLIC ACID, 1-BENZYL-
    • LVYDDRHDOKXFMW-UHFFFAOYSA-N
    • PubChem7313
    • CBMicro_033327
    • Cambridge id 5791025
    • Oprea1_193229
    • 1-benzylindol-3-carboxylic acid
    • HMS1773G10
    • EN300-18367
    • B-1200
    • 1-benzylindole-3-carboxylate
    • BRN 0404957
    • BIM-0033291.P001
    • MFCD00057094
    • 1-Benzyl-1H-indole-3-carboxylicacid
    • 27018-76-4
    • CS-W014620
    • DTXSID60181506
    • AKOS000263090
    • Z57912649
    • FT-0638659
    • SCHEMBL1606606
    • 9T-1504
    • 5-22-03-00037 (Beilstein Handbook Reference)
    • CHEMBL1775161
    • A818840
    • ALBB-028524
    • STK721129
    • DB-047129
    • BBL035732
    • 1-benzyl-1H-indole-3-carboxylic acid
    • MDL： MFCD00057094
    • Inchi： 1S/C16H13NO2/c18-16(19)14-11-17(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h1-9,11H,10H2,(H,18,19)
    • InChI Key： LVYDDRHDOKXFMW-UHFFFAOYSA-N
    • SMILES： OC(C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21)=O
    • BRN： 0404957

Computed Properties

  • Exact Mass: 251.09500
  • Monoisotopic Mass: 251.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 496.3±28.0 °C at 760 mmHg
  • Flash Point: 254.0±24.0 °C
  • PSA: 42.23000
  • LogP: 3.38780
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-benzyl-1H-indole-3-carboxylic acid Security Information

1-benzyl-1H-indole-3-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-benzyl-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199008067-5g
1-Benzyl-1H-indole-3-carboxylic acid
 27018-76-4 95%
5g
 $183.26 2023-09-02
Alichem
A199008067-10g
1-Benzyl-1H-indole-3-carboxylic acid
 27018-76-4 95%
10g
 $322.00 2023-09-02
Alichem
A199008067-25g
1-Benzyl-1H-indole-3-carboxylic acid
 27018-76-4 95%
25g
 $654.00 2023-09-02
TRC
B194848-250mg
1-Benzyl-1H-indole-3-carboxylic Acid
 27018-76-4
250mg
 $ 64.00 2023-04-19
TRC
B194848-500mg
1-Benzyl-1H-indole-3-carboxylic Acid
 27018-76-4
500mg
 $ 81.00 2023-04-19
TRC
B194848-1g
1-Benzyl-1H-indole-3-carboxylic Acid
 27018-76-4
1g
 $ 80.00 2022-06-07
Chemenu
CM257823-10g
1-Benzyl-1H-indole-3-carboxylic acid
 27018-76-4 95%
10g
 $301 2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B890936-5g
1-Benzyl-1H-indole-3-carboxylic acid
 27018-76-4 ≥95%
5g
 1,305.72 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
B8875-1G
1-benzyl-1H-indole-3-carboxylic acid
 27018-76-4
1G
 658.2 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UT330-1g
1-benzyl-1H-indole-3-carboxylic acid
 27018-76-4 95+%
1g
 522.0CNY 2021-07-16

1-benzyl-1H-indole-3-carboxylic acid Production Method

1-benzyl-1H-indole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:27018-76-4)1-benzyl-1H-indole-3-carboxylic acid
Order Number:A818840
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):216.0/362.0/724.0
Email:sales@amadischem.com

1-benzyl-1H-indole-3-carboxylic acid Related Literature

Related Categories

27018-76-4 (1-benzyl-1H-indole-3-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:27018-76-4)1-benzyl-1H-indole-3-carboxylic acid
A818840
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):216.0/362.0/724.0
Email